Cas no 1443329-00-7 ((2-bromo-4-fluorophenyl)-cycloheptylmethanol)

• Product Name: (2-bromo-4-fluorophenyl)-cycloheptylmethanol
• CAS No: 1443329-00-7
• MF: C₁₄H₁₈BrFO
• MW: 301.1945271492
• MDL: MFCD16293543
• CID: 5180174
• Update Time: 2026-03-05

(2-bromo-4-fluorophenyl)-cycloheptylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-fluorophenyl)-cycloheptylmethanol

• MDL： MFCD16293543
• Inchi： 1S/C14H18BrFO/c15-13-9-11(16)7-8-12(13)14(17)10-5-3-1-2-4-6-10/h7-10,14,17H,1-6H2
• InChI Key： KAZSTFPZHSTIEW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Br)(C1CCCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-bromo-4-fluorophenyl)-cycloheptylmethanol

(2-Bromo-4-Fluorophenyl)-Cycloheptylmethanol (CAS No. 1443329-00-7): A Comprehensive Overview

(2-Bromo-4-Fluorophenyl)-cycloheptylmethanol (CAS No. 1443329-00-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine and fluorine substituents on the phenyl ring and a cycloheptyl moiety, offers a range of potential applications in drug discovery and development.

The structure of (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol is particularly noteworthy for its ability to interact with various biological targets. The presence of the bromine atom enhances the compound's lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. Meanwhile, the fluorine substituent can influence the compound's metabolic stability and binding affinity to specific receptors. The cycloheptyl group adds structural complexity, which can be crucial for achieving selective binding to target proteins.

Recent studies have explored the potential of (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol exhibits neuroprotective effects by inhibiting the activation of microglia, which are key players in neuroinflammation.

In addition to its neuroprotective properties, (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. A recent paper in the Cancer Research journal highlighted the efficacy of (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol against various types of cancer cells, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol have also been extensively studied. Its high lipophilicity and low molecular weight make it an attractive candidate for oral administration. However, challenges such as poor aqueous solubility and potential metabolic liabilities need to be addressed to optimize its therapeutic utility. Advanced drug delivery systems, such as nanoparticles and prodrugs, are being explored to enhance the bioavailability and reduce side effects of this compound.

Safety and toxicity profiles are critical considerations in the development of any new pharmaceutical agent. Preclinical toxicity studies have shown that (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

In conclusion, (2-Bromo-4-Fluorophenyl)-cycloheptylmethanol (CAS No. 1443329-00-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.